Cas no 1794751-06-6 ([(3,5-difluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate)

• Product Name: [(3,5-difluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate
• CAS No: 1794751-06-6
• MF: C₁₇H₁₅F₂NO₃
• MW: 319.302711725235
• CID: 5324819
• Update Time: 2025-05-23

[(3,5-difluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-((3,5-difluorophenyl)amino)-2-oxoethyl 2-(p-tolyl)acetate
• [2-(3,5-difluoroanilino)-2-oxoethyl] 2-(4-methylphenyl)acetate
• STL194620
• 2-[(3,5-difluorophenyl)amino]-2-oxoethyl (4-methylphenyl)acetate
• [(3,5-difluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate

• Inchi： 1S/C17H15F2NO3/c1-11-2-4-12(5-3-11)6-17(22)23-10-16(21)20-15-8-13(18)7-14(19)9-15/h2-5,7-9H,6,10H2,1H3,(H,20,21)
• InChI Key： UKGGCSCTPOMOSS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)NC(COC(CC1C=CC(C)=CC=1)=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 401
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on [(3,5-difluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate

The Compound CAS No. 1794751-06-6: [(3,5-Difluorophenyl)Carbamoyl]Methyl 2-(4-Methylphenyl)Acetate

The compound with CAS No. 1794751-06-6, known as [(3,5-difluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a difluorophenyl group and a carbamoyl methyl moiety attached to a 2-(4-methylphenyl)acetate backbone. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and therapeutic agents. The difluorophenyl group contributes to the molecule's stability and reactivity, while the carbamoyl methyl group enhances its ability to participate in hydrogen bonding and other intermolecular interactions. These properties make it an attractive candidate for use in drug delivery systems, where precise control over molecular interactions is crucial.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic acyl substitution and esterification reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical and chemical industries. The use of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, has been instrumental in confirming the structure and purity of the compound.

The application of [(3,5-difluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate extends beyond traditional chemical synthesis. Recent findings suggest its potential as a building block for constructing more complex molecules with bioactive properties. For instance, its ability to form stable amide bonds makes it an ideal precursor for peptide synthesis and the development of novel antibiotics.

Moreover, the compound's structural features make it a valuable tool in material science. Its ability to form self-assembled monolayers has been explored for use in creating advanced coatings and sensors. These applications underscore the versatility of this compound across multiple disciplines.

In conclusion, [(3,5-difluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate (CAS No. 1794751-06-6) is a multifaceted compound with promising prospects in both chemical and pharmaceutical research. Its unique structure and reactivity make it a valuable asset for scientists seeking innovative solutions in drug development and material science.